Cas no 28244-98-6 (4-Methylphenylthio-b-D-galactopyranoside)

• Product Name: 4-Methylphenylthio-b-D-galactopyranoside
• CAS No: 28244-98-6
• MF: C₁₃H₁₈O₅S
• MW: 286.344023227692
• CID: 251916
• PubChem ID: 7315241
• Update Time: 2025-05-22

4-Methylphenylthio-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,4-methylphenyl 1-thio-
• 4-Methylphenylthio-β-D-galactopyranoside
• (3R,4S,6S)-2-(hydroxymethyl)-6-(4-methylphenyl)sulfanyloxane-3,4,5-triol
• 4-Methylphenylthio-β
• 4-Methylphenylthio-
• A-D-galactopyranoside
• p-Tolyl 1-Thio-
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(p-tolylthio)tetrahydro-2H-pyran-3,4,5-triol
• 4-Methylphenylthio-?-D-galactopyranoside
• 4-Methylphenylthio- beta -D-galactopyranoside
• p-Methylphenyl 1-thio-beta-D-galactopyranoside
• CHEMBL4064722
• W-202184
• D77177
• WS-02057
• 4-Methylphenyl 1-thio-b-D-galactopyranoside
• IQCLIQLFPVKINX-SJHCENCUSA-N
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methylphenyl)sulfanyloxane-3,4,5-triol
• 4-METHYLPHENYLTHIO-BETA-D-GALACTOPYRANOSIDE
• 4-Methylphenylthio-b-D-galactopyranoside
• p-Methylphenyl 1 -thio-beta-D-galactopyranoside
• CS-0113028
• 28244-98-6
• BDBM50247500
• SCHEMBL3824089
• AQ-152/42730389
• 2-(hydroxymethyl)-6-[(4-methylphenyl)sulfanyl]tetrahydro-2h-pyran-3,4,5-triol

• Inchi： 1S/C13H18O5S/c1-7-2-4-8(5-3-7)19-13-12(17)11(16)10(15)9(6-14)18-13/h2-5,9-17H,6H2,1H3/t9-,10+,11+,12-,13+/m1/s1
• InChI Key： IQCLIQLFPVKINX-SJHCENCUSA-N
• SMILES： S(C1C=CC(C)=CC=1)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 286.08700
• Monoisotopic Mass: 286.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.438
• Melting Point: 137-139°C
• Boiling Point: 513.246°C at 760 mmHg
• Flash Point: 264.202°C
• Refractive Index: 1.653
• Water Partition Coefficient: Soluble in water, warm methanol, DMSO, or DMF.
• PSA: 115.45000
• LogP: -0.11300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Methylphenylthio-b-D-galactopyranoside

4-Methylphenylthio-b-D-Galactopyranoside: A Comprehensive Overview

4-Methylphenylthio-b-D-Galactopyranoside, with the CAS number 28244-98-6, is a specialized compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is a derivative of galactopyranoside, with a unique substitution at the 4-position of the phenyl group, introducing a methylthio group. Its structure and properties make it a valuable tool in various research and industrial applications.

The chemical structure of 4-Methylphenylthio-b-D-Galactopyranoside is characterized by a galactopyranoside backbone, which is a six-membered ring containing oxygen. The substitution at the 4-position of the phenyl group with a methylthio group introduces distinct electronic and steric properties. This modification enhances its reactivity and selectivity in various chemical reactions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 4-Methylphenylthio-b-D-Galactopyranoside in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules, including antiviral agents and anticancer drugs. The methylthio group has been shown to enhance the stability and bioavailability of these compounds, making them more effective in targeting specific biological pathways.

In addition to its pharmacological applications, 4-Methylphenylthio-b-D-Galactopyranoside has found utility in the field of enzymology. It serves as an excellent substrate for glycosidases, enzymes that catalyze the breakdown of glycosides. The compound's unique structure allows for precise studies of enzyme kinetics and mechanism, providing valuable insights into enzyme function and inhibition.

The synthesis of 4-Methylphenylthio-b-D-Galactopyranoside involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its reliability as a reagent in various applications.

In terms of applications, 4-Methylphenylthio-b-D-Galactopyranoside has been utilized in the development of novel materials for biotechnology. Its ability to form stable glycosidic bonds makes it an ideal candidate for constructing complex carbohydrates, which are essential components in many biological systems.

The latest research on 4-Methylphenylthio-b-D-Galactopyranoside has also explored its potential in food science. Studies have demonstrated its role as a stabilizer and preservative in food products, enhancing shelf life without compromising safety or taste.

In conclusion, 4-Methylphenylthio-b-D-Galactopyranoside, with CAS number 28244-98-6, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations, this compound is poised to play an even greater role in advancing science and technology.